Cas no 1361611-19-9 (2'-Methyl-2,4,6,6'-tetrachlorobiphenyl)

• Product Name: 2'-Methyl-2,4,6,6'-tetrachlorobiphenyl
• CAS No: 1361611-19-9
• MF: C₁₃H₈Cl₄
• MW: 306.014619827271
• CID: 4996254
• Update Time: 2025-07-18

2'-Methyl-2,4,6,6'-tetrachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-Methyl-2,4,6,6'-tetrachlorobiphenyl

• Inchi： 1S/C13H8Cl4/c1-7-3-2-4-9(15)12(7)13-10(16)5-8(14)6-11(13)17/h2-6H,1H3
• InChI Key： IIRMKPPLTXOZCH-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C)=C1C1C(=CC(=CC=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 246
• XLogP3: 6.4
• Topological Polar Surface Area: 0

Additional information on 2'-Methyl-2,4,6,6'-tetrachlorobiphenyl

Chemical Profile of 2'-Methyl-2,4,6,6'-tetrachlorobiphenyl (CAS No. 1361611-19-9)

2'-Methyl-2,4,6,6'-tetrachlorobiphenyl, identified by its Chemical Abstracts Service number CAS No. 1361611-19-9, is a chlorinated biphenyl derivative that has garnered significant attention in the field of environmental chemistry and toxicology due to its structural and functional properties. This compound belongs to the class of polychlorinated biphenyls (PCBs), although it is not among the commercially produced PCBs listed by the Stockholm Convention. Instead, it is of interest primarily as a potential byproduct or intermediate in certain industrial processes involving chlorinated aromatic compounds.

The molecular structure of 2'-Methyl-2,4,6,6'-tetrachlorobiphenyl consists of a biphenyl core with four chlorine atoms substituted at specific positions (2, 4, 6, and 6') and a methyl group attached at the 2'-position. This particular arrangement imparts unique electronic and steric properties to the molecule, making it a subject of study in various chemical and biological contexts. The presence of multiple chlorine atoms enhances its lipophilicity, which influences its environmental persistence and potential bioaccumulation.

One of the most compelling aspects of 2'-Methyl-2,4,6,6'-tetrachlorobiphenyl is its relevance in environmental monitoring and risk assessment. As a chlorinated aromatic compound, it shares similarities with other PCBs in terms of environmental behavior and potential toxicity. However, its specific structural features may lead to distinct interactions with biological systems. Recent studies have begun to explore its potential effects on aquatic organisms and ecosystems, particularly in relation to endocrine disruption and oxidative stress.

Research conducted over the past decade has highlighted the importance of understanding the fate and transport of such compounds in the environment. The 2'-Methyl-2,4,6,6'-tetrachlorobiphenyl molecule's stability under various environmental conditions has been a focal point. For instance, studies have shown that it exhibits moderate resistance to photodegradation but may undergo biodegradation under certain microbial conditions. These findings are crucial for assessing its long-term presence in soil and water systems.

In terms of biological activity, preliminary investigations have suggested that 2'-Methyl-2,4,6,6'-tetrachlorobiphenyl may interact with cellular receptors and enzymes involved in metabolic pathways. This has prompted further research into its potential role as an endocrine disruptor or as a modulator of immune responses. The methyl group at the 2'-position is particularly noteworthy, as it can influence the compound's reactivity and binding affinity to biological targets.

The synthesis of 2'-Methyl-2,4,6,6'-tetrachlorobiphenyl is another area of interest for chemists. While not a commercially produced PCB analog, its synthesis can provide insights into the mechanisms involved in chlorination reactions of biphenyl derivatives. Researchers have explored various synthetic routes involving halogenation reactions and subsequent functional group transformations. These studies contribute to the broader understanding of organic synthesis techniques applicable to environmental pollutants.

From an industrial perspective, the production or handling of 2'-Methyl-2,4,6,6'-tetrachlorobiphenyl would require adherence to stringent safety protocols due to its chemical nature. Although it is not classified as a hazardous substance under current regulations for most applications (excluding specific research contexts), proper handling ensures worker safety and minimizes environmental release. Industrial processes involving this compound would benefit from advanced containment measures and waste management strategies.

The regulatory landscape for CAS No. 1361611-19-9 is evolving alongside advancements in chemical analysis technologies. Regulatory bodies are increasingly focusing on identifying and quantifying emerging contaminants such as this PCB analog in environmental matrices. This trend underscores the need for robust analytical methods capable of detecting trace levels of such compounds in water samples or sediment analyses.

In conclusion,2'-Methyl-2,4,6,6'-tetrachlorobiphenyl (CAS No.1361611-19-9) represents an important compound for researchers studying environmental chemistry and toxicology. Its unique structural features make it relevant for understanding both environmental persistence and potential biological impacts. As scientific knowledge advances，the role this compound plays in ecological systems will continue to be refined through interdisciplinary research efforts.